K67

• CAS No.: 2046250-48-8
• Product Name: K67
• Molecular Formula: C29H30N2O7S2
• Molecular Weight: 582.68
• IUPAC Name: 2-Acetonyl-1,4-bis[(4-ethoxybenzensulfonyl)amino]naphthalene
• Standard InChI: InChI=1S/C29H30N2O7S2/c1-4-37-22-10-14-24(15-11-22)39(33,34)30-28-19-21(18-20(3)32)29(27-9-7-6-8-26(27)28)31-40(35,36)25-16-12-23(13-17-25)38-5-2/h6-17,19,30-31H,4-5,18H2,1-3H3
• Standard InChIKey: VUIVGOOWLHGDPZ-UHFFFAOYSA-N
• SMILES: O=S(NC1=C2C=CC=CC2=C(NS(=O)(C3=CC=C(OCC)C=C3)=O)C(CC(C)=O)=C1)(C4=CC=C(OCC)C=C4)=O
• Appearance: Solid powder
• Description: K67 is a specific inhibitor against the interaction between KEAP1 DC domain and S349-phosphorylated KIR of p62/SQSTM1, K67 effectively inhibits the proliferation of HCC cultures with high cellular p62 S351-phosphorylation by restoring KEAP1-driven NRF2 ubiquitination and degradation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: K67; K 67; K-67.
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• Last Modified: Aug 20 2021